Cas no 2881-85-8 (3-phenylpyrazine-2-carboxylic acid)

• Product Name: 3-phenylpyrazine-2-carboxylic acid
• CAS No: 2881-85-8
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD02181157
• CID: 240384
• PubChem ID: 1512655
• Update Time: 2025-04-19

3-phenylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-2-pyrazinecarboxylic acid
• 2-Pyrazinecarboxylicacid, 3-phenyl-
• 3-phenylpyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylicacid,3-phenyl
• 3-Phenylpyrazin-2-carboxylic acid
• 3-phenyl-pyrazine-2-carboxylic acid
• 3-PHENYL-2-PYRAZINECARBOXYLICACID
• carboxyphenyl pyrazine
• 2-Pyrazinecarboxylic acid, 3-phenyl-
• DQLZTJMUULVRNZ-UHFFFAOYSA-N
• VP40071
• ST2417834
• AB0002973
• W5147
• SCHEMBL1340669
• CHEMBL5221424
• MFCD02181157
• DTXSID10363754
• AKOS015892907
• CS-10781
• FT-0654990
• EN300-239895
• AMY29053
• F2167-2364
• 2881-85-8
• DB-068005

• MDL： MFCD02181157
• Inchi： 1S/C11H8N2O2/c14-11(15)10-9(12-6-7-13-10)8-4-2-1-3-5-8/h1-7H,(H,14,15)
• InChI Key： DQLZTJMUULVRNZ-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=CC=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 200.05900
• Monoisotopic Mass: 200.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 1.3

Experimental Properties

• Density: 1.302±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 141-142 ºC
• Boiling Point: 364.1°Cat760mmHg
• Flash Point: 174°C
• Refractive Index: 1.619
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 63.08000
• LogP: 1.84180